Cas no 566895-13-4 (thiepane-2-thione)
thiepane-2-thione structure
Product Name:thiepane-2-thione
CAS No:566895-13-4
MF:C6H10S2
MW:146.273599147797
CID:2832395
PubChem ID:53701406
Update Time:2025-04-21
thiepane-2-thione Chemical and Physical Properties
Names and Identifiers
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- DTXSID00706055
- 566895-13-4
- Thiepane-2-thione
- thiepane-2-thione
-
- Inchi： 1S/C6H10S2/c7-6-4-2-1-3-5-8-6/h1-5H2
- InChI Key： YFUUHBWCXWRGRC-UHFFFAOYSA-N
- SMILES： S1C(CCCCC1)=S
Computed Properties
- Exact Mass: 146.02239267g/mol
- Monoisotopic Mass: 146.02239267g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 88.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 57.4Ų
thiepane-2-thione Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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